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Abstract

Succinanilic acid, a derivative of succinic acid, is a versatile molecule with significant
applications in organic synthesis and medicinal chemistry. This guide provides an in-depth
exploration of its chemical properties, structure, synthesis, and reactivity. Furthermore, it delves
into the burgeoning role of succinanilic acid and its derivatives as scaffolds and linkers in
modern drug design and development, offering insights for researchers and scientists in the
pharmaceutical field.

Introduction

Succinanilic acid, systematically known as 4-oxo-4-(phenylamino)butanoic acid, is a
dicarboxylic acid monoamide.[1][2] Its structure, which combines a flexible four-carbon chain
with an aromatic amide group, imparts a unique combination of properties that make it a
valuable building block in various chemical syntheses. While its parent compound, succinic
acid, is a well-known metabolic intermediate and a key player in the Krebs cycle, succinanilic
acid itself has garnered interest for its own distinct chemical behavior and potential
applications.[3][4]

In recent years, the pharmaceutical industry has witnessed a growing interest in modular drug
design, where molecular scaffolds and linkers play a pivotal role in constructing complex
therapeutic agents with tailored properties.[5][6] Succinanilic acid and its derivatives have
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emerged as promising candidates in this arena, finding utility in the development of novel
enzyme inhibitors and as components of sophisticated drug delivery systems like antibody-drug
conjugates (ADCs).[7][8][9] This guide aims to provide a comprehensive technical overview of
succinanilic acid, from its fundamental chemical characteristics to its applications in the cutting-
edge field of drug discovery.

Chemical Structure and Identification

The chemical structure of succinanilic acid is characterized by a succinic acid backbone where
one of the carboxylic acid groups is converted to an anilide, an amide derived from aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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